Cas no 2877646-80-3 (2-tert-butyl-4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]pyrimidine)

• Product Name: 2-tert-butyl-4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]pyrimidine
• CAS No: 2877646-80-3
• MF: C₁₈H₂₆F₂N₄O
• MW: 352.422050952911
• CID: 5329970
• PubChem ID: 165434775
• Update Time: 2025-06-28

2-tert-butyl-4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• F6752-7202
• 2-tert-butyl-4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]pyrimidine
• AKOS040866138
• 2877646-80-3
• (4,4-Difluoro-1-piperidinyl)[1-[2-(1,1-dimethylethyl)-4-pyrimidinyl]-3-pyrrolidinyl]methanone

• Inchi： 1S/C18H26F2N4O/c1-17(2,3)16-21-8-4-14(22-16)24-9-5-13(12-24)15(25)23-10-6-18(19,20)7-11-23/h4,8,13H,5-7,9-12H2,1-3H3
• InChI Key： PCSDVDUHQCJGIX-UHFFFAOYSA-N
• SMILES： C(N1CCC(F)(F)CC1)(C1CCN(C2C=CN=C(C(C)(C)C)N=2)C1)=O

Computed Properties

• Exact Mass: 352.20746779g/mol
• Monoisotopic Mass: 352.20746779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 485.3±45.0 °C(Predicted)
• pka: 6.91±0.31(Predicted)

Additional information on 2-tert-butyl-4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]pyrimidine

Introduction to 2-tert-butyl-4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]pyrimidine (CAS No. 2877646-80-3)

2-tert-butyl-4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]pyrimidine, with the CAS number 2877646-80-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrimidine core, a tert-butyl group, and a complex substituent involving a difluoropiperidine and pyrrolidine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The development of new pharmaceutical agents is a complex and multidisciplinary endeavor, requiring a deep understanding of chemical synthesis, pharmacology, and clinical trials. 2-tert-butyl-4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]pyrimidine has been synthesized through advanced organic chemistry techniques, leveraging the properties of fluorinated heterocycles to enhance its pharmacological profile. The tert-butyl group provides steric hindrance and increased lipophilicity, which can improve the compound's bioavailability and metabolic stability.

Recent studies have highlighted the potential of 2-tert-butyl-4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]pyrimidine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The difluoropiperidine moiety is believed to play a crucial role in modulating key signaling pathways involved in inflammation, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-tert-butyl-4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]pyrimidine has also demonstrated neuroprotective properties. Studies conducted by researchers at the University of California have indicated that this compound can protect neurons from oxidative stress and apoptosis. This neuroprotective activity is particularly relevant for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 2-tert-butyl-4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]pyrimidine has been extensively studied to ensure its suitability for clinical applications. Preclinical data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a potential drug candidate.

To further evaluate the safety and efficacy of 2-tert-butyl-4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]pyrimidine, several clinical trials are currently underway. These trials aim to assess the compound's therapeutic potential in various disease models and to identify any potential side effects or adverse reactions. Preliminary results from phase I trials have shown promising outcomes, with no significant safety concerns reported.

The future prospects for 2-tert-butyl-4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]pyrimidine are highly promising. As research continues to advance, it is expected that this compound will play a significant role in the development of new treatments for inflammatory and neurodegenerative diseases. The unique combination of its structural features and biological activities makes it an exciting area of focus for both academic researchers and pharmaceutical companies.

In conclusion, 2-tert-butyl-4-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]pyrimidine (CAS No. 2877646-80-3) represents a significant advancement in the field of medicinal chemistry. Its potential therapeutic applications in anti-inflammatory and neuroprotective contexts highlight its importance as a novel drug candidate. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its eventual use in clinical practice.